Cas no 2089277-06-3 (6-oxaspiro4.5decan-1-amine hydrochloride)

• Product Name: 6-oxaspiro4.5decan-1-amine hydrochloride
• CAS No: 2089277-06-3
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• MDL: MFCD30724122
• CID: 4636543
• PubChem ID: 137838050
• Update Time: 2025-06-26

6-oxaspiro4.5decan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-oxaspiro[4.5]decan-1-amine hydrochloride
• 6-oxaspiro4.5decan-1-amine hydrochloride

• MDL： MFCD30724122
• Inchi： 1S/C9H17NO.ClH/c10-8-4-3-6-9(8)5-1-2-7-11-9;/h8H,1-7,10H2;1H
• InChI Key： IUKPDQJZCMNQRF-UHFFFAOYSA-N
• SMILES： NC1CCCC21OCCCC2.Cl

Additional information on 6-oxaspiro4.5decan-1-amine hydrochloride

Introduction to 6-oxaspiro4.5decan-1-amine hydrochloride (CAS No. 2089277-06-3)

6-oxaspiro4.5decan-1-amine hydrochloride, identified by the CAS number 2089277-06-3, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The molecular structure of 6-oxaspiro4.5decan-1-amine hydrochloride consists of a spirocyclic framework composed of two six-membered rings connected by an oxygen atom, with an amine functional group attached to one of the rings. This distinctive architecture contributes to its distinct physicochemical properties and reactivity, which are being explored for various applications in drug discovery and synthetic chemistry.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential to exhibit enhanced binding affinity and selectivity towards biological targets. The presence of both oxygen and nitrogen heteroatoms in the spirocyclic core of 6-oxaspiro4.5decan-1-amine hydrochloride suggests that it may interact with biological macromolecules through multiple non-covalent interactions, including hydrogen bonding, dipole-dipole interactions, and π-stacking.

One of the most compelling aspects of 6-oxaspiro4.5decan-1-amine hydrochloride is its versatility as a building block in medicinal chemistry. Researchers have utilized this compound as a precursor in the synthesis of more complex molecules with tailored biological activities. For instance, derivatives of this spirocyclic amine have been investigated for their potential as kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases.

The hydrochloride salt form of 6-oxaspiro4.5decan-1-amine hydrochloride enhances its solubility in aqueous media, facilitating its use in in vitro and in vivo studies. This improved solubility is particularly advantageous for pharmacokinetic studies and formulation development, where bioavailability and drug delivery efficiency are critical factors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 6-oxaspiro4.5decan-1-amine hydrochloride with target proteins with high accuracy. These computational studies have revealed that the compound can bind to specific pockets on enzymes and receptors, modulating their activity. Such insights have guided the design of more potent and selective analogs with improved pharmacological profiles.

The synthesis of 6-oxaspiro4.5decan-1-amine hydrochloride involves multi-step organic reactions that highlight the compound's synthetic accessibility. The spirocyclic core can be constructed through cyclization reactions, while the introduction of the amine group can be achieved via nucleophilic substitution or reduction techniques. These synthetic strategies have been optimized to ensure high yields and purity, making the compound readily available for further functionalization.

In addition to its potential as a lead compound in drug discovery, 6-oxaspiro4.5decan-1-amine hydrochloride has shown promise as a tool compound for studying enzyme mechanisms and ligand-receptor interactions. Its unique structural features make it an excellent candidate for developing probes that can elucidate the structural basis of biological recognition processes.

The pharmaceutical industry has taken notice of the therapeutic potential associated with 6-oxaspiro4.5decan-1-amine hydrochloride, leading to several ongoing clinical trials where derivatives of this compound are being evaluated for their efficacy in treating neurological disorders, cardiovascular diseases, and infectious diseases. Preliminary results from these trials suggest that certain analogs exhibit significant therapeutic benefits with acceptable safety profiles.

The future direction of research on 6-oxaspiro4.5decan-1-amine hydrochloride is likely to focus on expanding its chemical space through structural modifications and exploring new biological targets. Advances in biocatalysis and flow chemistry may also contribute to more efficient synthetic routes, reducing costs and environmental impact while maintaining high quality standards.

In conclusion, 6-oxaspiro4.5decan-1-amine hydrochloride (CAS No. 2089277-06-3) represents a promising candidate for further development in medicinal chemistry and drug discovery. Its unique structural features, combined with its potential biological activities, make it a valuable asset in the quest for novel therapeutic agents that address unmet medical needs.